Cas no 1373503-90-2 (tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate)

Tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate is a fluorinated spirocyclic compound featuring a diazaspiro[5.5]undecane scaffold with a tert-butyl carboxylate protecting group. Its key structural advantages include the presence of difluorine substituents, which can enhance metabolic stability and influence electronic properties, as well as the rigid spirocyclic framework that may improve selectivity in medicinal chemistry applications. The tert-butyl ester group offers synthetic versatility, facilitating further derivatization under mild conditions. This compound is of interest in pharmaceutical research, particularly as a building block for the development of bioactive molecules targeting spirocyclic pharmacophores. Its well-defined structure and functional group compatibility make it a valuable intermediate in organic and medicinal chemistry.

tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate structure

1373503-90-2 structure

Product Name:tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate

CAS No:1373503-90-2

MF:C₁₄H₂₂F₂N₂O₃

MW:304.332890987396

CID:4592021

Update Time:2025-10-13

tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-Butyl 4,4-Difluoro-7-Oxo-2,8-Diazaspiro[5.5]Undecane-2-Carboxylate(WX101486)
- TERT-BUTYL 4,4-DIFLUORO-7-OXO-2,8-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE
- tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate
- Inchi： 1S/C14H22F2N2O3/c1-12(2,3)21-11(20)18-8-13(7-14(15,16)9-18)5-4-6-17-10(13)19/h4-9H2,1-3H3,(H,17,19)
- InChI Key： BELFMFDJEMZSIB-UHFFFAOYSA-N
- SMILES： C1C2(CCCNC2=O)CC(F)(F)CN1C(OC(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3

tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM208505-1g	tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%+	1g	$***	2023-03-30
Chemenu	CM208505-1g	tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%+	1g	$1683	2021-08-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD570361-1g	tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	98%	1g	￥12348.0	2023-04-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-100MG	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	100MG	￥ 2,560.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-250MG	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	250MG	￥ 4,098.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-500MG	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	500MG	￥ 6,831.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-1G	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	1g	￥ 10,243.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-5G	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	5g	￥ 30,729.00	2023-04-06
Ambeed	A387027-1g	tert-Butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	98%	1g	$1800.0	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00397-100mg	tert-butyl 4,4-difluoro-7-oxo-2,8-diazaspiro[5.5]undecane-2-carboxylate	1373503-90-2	95%	100mg	￥2561.0	2024-04-24